Cas no 2228543-90-4 (2,2-difluoro-1-2-(propan-2-yl)-1,3-thiazol-5-ylcyclopropane-1-carboxylic acid)

• Product Name: 2,2-difluoro-1-2-(propan-2-yl)-1,3-thiazol-5-ylcyclopropane-1-carboxylic acid
• CAS No: 2228543-90-4
• MF: C₁₀H₁₁F₂NO₂S
• MW: 247.261648416519
• CID: 6052507
• PubChem ID: 165837002
• Update Time: 2025-06-08

2,2-difluoro-1-2-(propan-2-yl)-1,3-thiazol-5-ylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-2-(propan-2-yl)-1,3-thiazol-5-ylcyclopropane-1-carboxylic acid
• 2,2-difluoro-1-[2-(propan-2-yl)-1,3-thiazol-5-yl]cyclopropane-1-carboxylic acid
• EN300-1953954
• 2228543-90-4

• Inchi： 1S/C10H11F2NO2S/c1-5(2)7-13-3-6(16-7)9(8(14)15)4-10(9,11)12/h3,5H,4H2,1-2H3,(H,14,15)
• InChI Key： TZTTWQAHHVZFEN-UHFFFAOYSA-N
• SMILES： S1C(C(C)C)=NC=C1C1(C(=O)O)CC1(F)F

Computed Properties

• Exact Mass: 247.04785609g/mol
• Monoisotopic Mass: 247.04785609g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 78.4Ų

Additional information on 2,2-difluoro-1-2-(propan-2-yl)-1,3-thiazol-5-ylcyclopropane-1-carboxylic acid

Comprehensive Overview of 2,2-Difluoro-1-[2-(Propan-2-yl)-1,3-Thiazol-5-yl]Cyclopropane-1-Carboxylic Acid (CAS No. 2228543-90-4)

2,2-Difluoro-1-[2-(propan-2-yl)-1,3-thiazol-5-yl]cyclopropane-1-carboxylic acid (CAS No. 2228543-90-4) is a fluorinated cyclopropane derivative with a unique structural framework, combining a thiazole ring and a cyclopropane carboxylic acid moiety. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a bioactive intermediate. The presence of difluorocyclopropane enhances its metabolic stability, making it a promising candidate for drug discovery programs targeting enzyme inhibition or receptor modulation.

In recent years, the demand for fluorinated heterocycles like this compound has surged, driven by their applications in medicinal chemistry. Researchers are particularly interested in its role as a bioisostere, a strategy widely adopted to improve drug-like properties such as solubility and bioavailability. The thiazole ring, a common pharmacophore, contributes to its potential interactions with biological targets, while the cyclopropane scaffold offers conformational rigidity, a feature highly valued in rational drug design.

The synthesis of 2,2-difluoro-1-[2-(propan-2-yl)-1,3-thiazol-5-yl]cyclopropane-1-carboxylic acid typically involves multi-step organic reactions, including cyclopropanation and fluorination. Advanced techniques like microwave-assisted synthesis or flow chemistry are often employed to optimize yield and purity, addressing the growing industry focus on sustainable and efficient methodologies. Analytical characterization via NMR spectroscopy and high-resolution mass spectrometry (HRMS) ensures structural integrity, a critical step for regulatory compliance in preclinical development.

From an environmental perspective, the compound’s fluorine atoms raise questions about biodegradability, a hot topic in green chemistry. Innovations in catalytic defluorination or biodegradable fluorophores are being explored to mitigate ecological concerns. Additionally, its potential as a crop protection agent aligns with the agrochemical industry’s shift toward safer, high-efficacy solutions, resonating with global trends like precision agriculture.

In summary, 2,2-difluoro-1-[2-(propan-2-yl)-1,3-thiazol-5-yl]cyclopropane-1-carboxylic acid exemplifies the intersection of cutting-edge synthetic chemistry and applied life sciences. Its versatility underscores its relevance in addressing contemporary challenges in drug development and sustainable agrochemicals, making it a compound of enduring scientific and industrial interest.